Cas no 173667-60-2 (Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-)

Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- structure
173667-60-2 structure
Product name:Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-
CAS No:173667-60-2
MF:C8H9NOS
MW:167.228160619736
CID:111618
PubChem ID:15284972

Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-
    • Ethanone, 1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- (9CI)
    • SCHEMBL9242229
    • 1-(5,6-Dihydro-4H-thieno[3,4-c]pyrrol-1-yl)ethanone
    • 173667-60-2
    • 1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-3-yl)ethanone
    • Inchi: InChI=1S/C8H9NOS/c1-5(10)8-7-3-9-2-6(7)4-11-8/h4,9H,2-3H2,1H3
    • InChI Key: BHZPQGVPBZPWAX-UHFFFAOYSA-N
    • SMILES: CC(C1SC=C2CNCC=12)=O

Computed Properties

  • Exact Mass: 167.04057
  • Monoisotopic Mass: 167.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 29.1

Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- Related Literature

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